![molecular formula C21H23N3O3S B2919780 N'-[(1E)-[4-(cyclohexylsulfanyl)-3-nitrophenyl]methylidene]-2-phenylacetohydrazide CAS No. 329058-83-5](/img/structure/B2919780.png)
N'-[(1E)-[4-(cyclohexylsulfanyl)-3-nitrophenyl]methylidene]-2-phenylacetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound involves the condensation reaction between 2-phenylacetohydrazide and 4-(cyclohexylsulfanyl)-3-nitrobenzaldehyde . The reaction proceeds via the formation of a Schiff base, resulting in the desired product. Detailed synthetic pathways and optimization strategies are documented in the literature .
Scientific Research Applications
Synthesis and Pharmacological Activity
A study focused on the synthesis and biological evaluation of Schiff’s bases and 2-azetidinones, demonstrating potential as antidepressant and nootropic agents. This research indicates the broader applicability of compounds with similar structural features in developing central nervous system (CNS) active agents (Asha B. Thomas et al., 2016).
Novel Synthesis Methods
Another investigation detailed an efficient synthesis approach for N-fused heterocyclic compounds, showcasing the versatility of these chemical structures in organic chemistry. The study emphasizes the use of environmentally benign solvents and the potential for generating functionally diverse molecules (H. Hosseini & M. Bayat, 2019).
Nonlinear Optical Properties
Research on hydrazones, including those with similar structural components, revealed their potential in optical device applications. The study highlighted the nonlinear optical properties and suggested these compounds as candidates for optical limiters and switches (K. Naseema et al., 2010).
Antioxidant and Biodegradability Studies
The antioxidant effects of synthesized compounds were evaluated, revealing high antioxidant activity comparable to ascorbic acid. Additionally, the study assessed the biodegradability and toxicity, indicating the compounds' safety and environmental friendliness (K. Mokhnache et al., 2019).
Antibacterial and Antifungal Activities
A series of compounds exhibited broad-spectrum antibacterial activity and were evaluated for their potential as antibacterial candidates. The research showcases the medicinal chemistry applications of these compounds, emphasizing their efficacy against various bacterial strains (L. H. Al-Wahaibi et al., 2020).
properties
IUPAC Name |
N-[(E)-(4-cyclohexylsulfanyl-3-nitrophenyl)methylideneamino]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3S/c25-21(14-16-7-3-1-4-8-16)23-22-15-17-11-12-20(19(13-17)24(26)27)28-18-9-5-2-6-10-18/h1,3-4,7-8,11-13,15,18H,2,5-6,9-10,14H2,(H,23,25)/b22-15+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLDBKBKAESNNRF-PXLXIMEGSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)SC2=C(C=C(C=C2)C=NNC(=O)CC3=CC=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)SC2=C(C=C(C=C2)/C=N/NC(=O)CC3=CC=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(1E)-[4-(cyclohexylsulfanyl)-3-nitrophenyl]methylidene]-2-phenylacetohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.